![molecular formula C17H25F3N4O2 B2429630 Tert-butyl 1-piperidin-4-yl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate CAS No. 2344685-37-4](/img/structure/B2429630.png)
Tert-butyl 1-piperidin-4-yl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings. It has a piperidine ring, which is a common structure in many pharmaceuticals and natural products. The compound also contains a trifluoromethyl group, which is often used in drug design to improve stability and bioavailability .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of nitrogen in the rings suggests that it might be able to form hydrogen bonds, which could be important for its interactions with other molecules. The trifluoromethyl group is a strong electron-withdrawing group, which could affect the reactivity of the molecule .
Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on the conditions and the other reactants present. The piperidine ring might undergo reactions at the nitrogen atom, such as alkylation or acylation. The trifluoromethyl group is generally quite stable and doesn’t undergo many reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors that could affect its properties include the size and shape of the molecule, the functional groups present, and the overall charge distribution .
Scientific Research Applications
- Relevance : EN300-6504216 can serve as an organoboron reagent in SM coupling reactions. Its mild reaction conditions and functional group tolerance make it valuable for synthesizing complex molecules .
- Significance : Researchers have applied this reaction sequence in the formal total synthesis of various natural products, including δ-®-coniceine and indolizidine 209B .
- Results : EN300-6504216 exhibited minimum inhibitory concentrations (MICs) against both Staphylococcus aureus (S. aureus) and Escherichia coli (E. coli) strains .
Suzuki–Miyaura Coupling
Catalytic Protodeboronation
Antibacterial Activity
Niraparib Intermediate
Hydromethylation Sequence
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
It is known that the compound belongs to the class of nitrogen-containing heterocycles , which are often involved in various biological activities, including interactions with enzymes, receptors, and other proteins .
Biochemical Pathways
Nitrogen-containing heterocycles, to which this compound belongs, are known to participate in a wide range of biological processes
Result of Action
As a novel synthetic compound, its biological activity and the resulting cellular changes are subjects of ongoing research .
properties
IUPAC Name |
tert-butyl 1-piperidin-4-yl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25F3N4O2/c1-16(2,3)26-15(25)23-8-9-24-12(10-23)13(11-4-6-21-7-5-11)22-14(24)17(18,19)20/h11,21H,4-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVKXJGAVVPYLOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN2C(=C(N=C2C(F)(F)F)C3CCNCC3)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 1-piperidin-4-yl-3-(trifluoromethyl)-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-7-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.